Cas no 26308-46-3 (ketone, 1,3-dimethyl-4-nitro-pyrazol-5-yl phenyl,)

• Product Name: ketone, 1,3-dimethyl-4-nitro-pyrazol-5-yl phenyl,
• CAS No: 26308-46-3
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 914419
• Update Time: 2024-06-14

ketone, 1,3-dimethyl-4-nitro-pyrazol-5-yl phenyl, Chemical and Physical Properties

Names and Identifiers

• ketone, 1,3-dimethyl-4-nitro-pyrazol-5-yl phenyl,
• Methanone, (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)phenyl-

• Inchi： 1S/C12H11N3O3/c1-8-10(15(17)18)11(14(2)13-8)12(16)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： MDIJUXNXKCMMJW-UHFFFAOYSA-N
• SMILES： C(C1N(C)N=C(C)C=1[N+]([O-])=O)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 245.08013

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 456.3±45.0 °C(Predicted)
• PSA: 78.03
• pka: -3.32±0.10(Predicted)